Cefamandole sodium
Cefamandole sodium
Brand Name:
Vulcanchem
CAS No.:
30034-03-8
VCID:
VC0193749
InChI:
InChI=1S/C18H18N6O5S2.Na/c1-23-18(20-21-22-23)31-8-10-7-30-16-11(15(27)24(16)12(10)17(28)29)19-14(26)13(25)9-5-3-2-4-6-9;/h2-6,11,13,16,25H,7-8H2,1H3,(H,19,26)(H,28,29);/t11-,13-,16-;/m1./s1
SMILES:
CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)NC(=O)C(C4=CC=CC=C4)O)SC2)C(=O)[O-].[Na+]
Molecular Formula:
C18H18N6NaO5S2
Molecular Weight:
485.5 g/mol
Cefamandole sodium
CAS No.: 30034-03-8
VCID: VC0193749
Molecular Formula: C18H18N6NaO5S2
Molecular Weight: 485.5 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 30034-03-8 |
|---|---|
| Product Name | Cefamandole sodium |
| Molecular Formula | C18H18N6NaO5S2 |
| Molecular Weight | 485.5 g/mol |
| IUPAC Name | sodium;(6R,7R)-7-[[(2R)-2-hydroxy-2-phenylacetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
| Standard InChI | InChI=1S/C18H18N6O5S2.Na/c1-23-18(20-21-22-23)31-8-10-7-30-16-11(15(27)24(16)12(10)17(28)29)19-14(26)13(25)9-5-3-2-4-6-9;/h2-6,11,13,16,25H,7-8H2,1H3,(H,19,26)(H,28,29);/t11-,13-,16-;/m1./s1 |
| Standard InChIKey | SZKYIAIRBIWMNE-CFOLLTDRSA-N |
| SMILES | CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)NC(=O)C(C4=CC=CC=C4)O)SC2)C(=O)[O-].[Na+] |
| Canonical SMILES | CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)NC(=O)C(C4=CC=CC=C4)O)SC2)C(=O)O.[Na] |
| Appearance | White to Pale Yellow Solid |
| Purity | > 95% |
| Synonyms | (6R,7R)-7-[[(2R)-2-Hydroxy-2-phenylacetyl]amino]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Sodium Salt; Sodium Cefamandole; |
| PubChem Compound | 16219156 |
| Last Modified | Aug 15 2023 |
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